Octyl tribromoacetate

• CAS No.: 59956-65-9
• Molecular Formula: C10H17Br3O2
• Molecular Weight: 408.95 g/mol
• IUPAC Name: octyl 2,2,2-tribromoacetate
• InChI: InChI=1S/C10H17Br3O2/c1-2-3-4-5-6-7-8-15-9(14)10(11,12)13/h2-8H2,1H3
• InChI Key: KUQFXUIIYGPMBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)C(Br)(Br)Br

Description

Octyl tribromoacetate (C${11}$H${17}$Br$3$O$2$) is an ester derived from octanol and tribromoacetic acid. It is characterized by three bromine atoms attached to the acetate moiety, which significantly alters its physicochemical properties compared to non-halogenated esters.

Preparation Methods

Synthetic Routes and Reaction Conditions

Octyl tribromoacetate can be synthesized through the esterification reaction between octanol and tribromoacetic acid. The reaction typically involves the use of a catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction conditions include heating the mixture under reflux to ensure complete conversion of the reactants to the desired ester .

Industrial Production Methods

In industrial settings, the production of octyl tribromoacetate may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

Octyl tribromoacetate undergoes various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield octanol and tribromoacetic acid.

Substitution: The bromine atoms in the compound can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Hydrolysis: Acidic or basic catalysts, such as hydrochloric acid or sodium hydroxide, are commonly used.

Substitution: Nucleophiles like amines or thiols can be used to replace the bromine atoms.

Major Products Formed

Hydrolysis: Octanol and tribromoacetic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Octyl tribromoacetate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis to introduce tribromoacetate groups into molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of octyl tribromoacetate involves its ability to undergo nucleophilic substitution reactions. The bromine atoms in the compound are susceptible to attack by nucleophiles, leading to the formation of new chemical bonds and derivatives. This reactivity is harnessed in various applications, including organic synthesis and material science .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares octyl tribromoacetate with structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
Octyl tribromoacetate	C${11}$H${17}$Br$3$O$2$	428.93 (theoretical)	Ester, brominated acetate	Flame retardants, specialty chemicals
Octyl acetate	C${10}$H${20}$O$_2$	172.27	Ester (acetate)	Fragrances, food flavoring
Octyl butyrate	C${12}$H${24}$O$_2$	200.32	Ester (butyrate)	Cosmetic formulations, essential oils
4-Octylphenol triethoxylate	C${20}$H${34}$O$_4$	338.48	Phenolic ether, ethoxylate	Surfactants, industrial emulsifiers
β-Caryophyllene	C${15}$H${24}$	204.36	Bicyclic sesquiterpene	Anti-inflammatory agents, essential oils

Physicochemical Properties

• Solubility and Retention Behavior: Brominated esters like octyl tribromoacetate are expected to exhibit lower aqueous solubility compared to non-halogenated analogs (e.g., octyl acetate) due to increased hydrophobicity from bromine atoms. Sodium octyl sulfate () demonstrates ion-pairing effects in chromatography, which suggests that brominated esters may similarly show enhanced retention in reversed-phase systems .

• Thermal Stability :

  • The presence of bromine likely improves thermal stability, making octyl tribromoacetate suitable for high-temperature applications (e.g., flame retardants).

Research Findings and Gaps

• Chromatographic Behavior : Ion-pairing agents like sodium octyl sulfate improve the resolution of sulfur-containing compounds (). This principle could extend to brominated esters for analytical separation .
• Yield Optimization : The yield of octyl esters in essential oils is influenced by extraction methods and plant sources . Synthetic routes for brominated analogs (e.g., octyl tribromoacetate) would require tailored catalysis and purification.